MY17

• Molecular Formula: C21H13N5O3S3
• Molecular Weight: 479.6 g/mol
• InChI: InChI=1S/C21H13N5O3S3/c22-10-13-1-3-14(4-2-13)11-30-21-26-25-19(32-21)23-17(27)15-7-5-12(6-8-15)9-16-18(28)24-20(29)31-16/h1-9H,11H2,(H,23,25,27)(H,24,28,29)/b16-9+
• InChIKey: RGCGZKRPJRZMGL-CXUHLZMHSA-N

MY17 PTP1B Inhibitor Overview

MY17 is a novel, reversible, and noncompetitive inhibitor of protein tyrosine phosphatase 1B (PTP1B), a key negative regulator of insulin signaling. It belongs to a class of 1,3,4-thiadiazolyl-containing thiazolidine-2,4-dione derivatives, with a molecular formula of C21H13N5O3S3 and a molecular weight of 479.55 g/mol [1]. MY17 has demonstrated potent in vitro activity and significant in vivo efficacy in a diabetic mouse model, positioning it as a leading tool compound for research into type 2 diabetes mellitus (T2DM) and insulin resistance [1].

PTP1B pathway inhibition Noncompetitive allosteric mechanism

Oral in vivo model fit Reported oral efficacy in diabetic mouse model

SAR reference compound Reported lead in 41-compound series

• [1] Li, M., Li, H., Min, X., Sun, J., Liang, B., & Xu, L. (2024). Identification of 1,3,4-Thiadiazolyl-Containing Thiazolidine-2,4-dione Derivatives as Novel PTP1B Inhibitors with Antidiabetic Activity. Journal of Medicinal Chemistry, 67(10), 8406-8419. View Source

MY17 Differentiation Drivers

PTP1B inhibitors exhibit a wide range of potencies, inhibitory mechanisms, and in vivo profiles. Simple substitution of MY17 with another in-class inhibitor, even those structurally similar or with comparable IC50 values, is not scientifically valid due to critical differences in binding kinetics (e.g., reversible vs. irreversible), mode of inhibition (e.g., competitive vs. noncompetitive), and proven in vivo efficacy. The specific combination of high potency, noncompetitive kinetics, and robust in vivo glucose-lowering activity distinguishes MY17 from many other PTP1B inhibitors [1][2].

Close structural analogs show over an order-of-magnitude potency variation; SAR data cannot be transferred without verification.

Lithocholic acid, a common PTP1B reference inhibitor, shows substantially weaker inhibition; direct assay substitution may underestimate target engagement.

Competitive PTP1B inhibitors may lose efficacy under high-substrate conditions; the noncompetitive mechanism of MY17 may not translate to competitive-scaffold benchmarks.

• [1] Li, M., Li, H., Min, X., Sun, J., Liang, B., & Xu, L. (2024). Identification of 1,3,4-Thiadiazolyl-Containing Thiazolidine-2,4-dione Derivatives as Novel PTP1B Inhibitors with Antidiabetic Activity. Journal of Medicinal Chemistry, 67(10), 8406-8419. View Source
• [2] Zhang, Z. Y., & Lee, S. Y. (2003). PTP1B inhibitors as potential therapeutics for type 2 diabetes and obesity. Expert Opinion on Investigational Drugs, 12(2), 223-233. View Source

MY17 Potency, Mechanism & In Vivo Data

PTP1B Potency Comparison with Lithocholic Acid

MY17 demonstrates a 23.5-fold improvement in potency against PTP1B compared to the positive control lithocholic acid [1]. In the same assay, all synthesized MY-series compounds (MY1-41) showed IC50 values ranging from 0.41 ± 0.05 to 4.68 ± 0.61 μM, confirming MY17 as the most potent compound within the series [1].

PTP1B Potency vs Lithocholic Acid

Head-to-head

IC₅₀ 0.41 ± 0.05 µM (MY17)
vs 9.62 ± 0.14 µM (lithocholic acid)

Supports low-concentration target engagement

23.5-fold difference; p <0.0001; DiFMUP substrate

Evidence Dimension	In vitro inhibition of PTP1B enzyme activity (IC50)
Target Compound Data	0.41 ± 0.05 μM
Comparator Or Baseline	Lithocholic acid: 9.62 ± 0.14 μM
Quantified Difference	23.5-fold lower IC50
Conditions	Recombinant human PTP1B enzyme assay using p-nitrophenyl phosphate (pNPP) as substrate

Why This Matters

A lower IC50 value indicates a higher potency, requiring less compound to achieve the desired inhibitory effect, which is a primary selection criterion for in vitro and in vivo studies.

• [1] Li, M., Li, H., Min, X., Sun, J., Liang, B., & Xu, L. (2024). Identification of 1,3,4-Thiadiazolyl-Containing Thiazolidine-2,4-dione Derivatives as Novel PTP1B Inhibitors with Antidiabetic Activity. Journal of Medicinal Chemistry, 67(10), 8406-8419. View Source

Potency Lead in Thiazolidine-2,4-dione Series

Kinetic studies revealed MY17 to be a reversible, noncompetitive inhibitor of PTP1B [1]. This is in contrast to many common PTP1B inhibitors, such as ursolic acid, which act as competitive inhibitors [2]. Noncompetitive inhibition allows MY17 to bind to an allosteric site, maintaining efficacy regardless of substrate concentration, which can be a significant advantage in complex biological environments.

Series Lead Ranking

Reported rank

IC₅₀ 0.41 µM; series range 0.41–4.68 µM

Reported lead in 41-compound series

Intra-series gradient ≥11.4-fold

Evidence Dimension	Mode of enzyme inhibition
Target Compound Data	Noncompetitive
Comparator Or Baseline	Ursolic acid (a common PTP1B inhibitor): Competitive
Quantified Difference	N/A (Qualitative mechanism difference)
Conditions	Kinetic analysis of PTP1B inhibition using varying concentrations of substrate and inhibitor

Why This Matters

The mechanism of inhibition dictates how a compound will behave in cellular and in vivo settings. Noncompetitive inhibitors may offer advantages in overcoming substrate-dependent effects and can serve as a complementary chemical tool to active-site inhibitors.

• [1] Li, M., Li, H., Min, X., Sun, J., Liang, B., & Xu, L. (2024). Identification of 1,3,4-Thiadiazolyl-Containing Thiazolidine-2,4-dione Derivatives as Novel PTP1B Inhibitors with Antidiabetic Activity. Journal of Medicinal Chemistry, 67(10), 8406-8419. View Source
• [2] Zhang, W., Hong, D., Zhou, Y., Zhang, Y., Shen, Q., Li, J. Y., ... & Hu, L. H. (2006). Ursolic acid and its derivative inhibit protein tyrosine phosphatase 1B, enhancing insulin receptor phosphorylation and stimulating glucose uptake. Biochimica et Biophysica Acta (BBA)-General Subjects, 1760(10), 1505-1512. View Source

Noncompetitive PTP1B Inhibition Mechanism

In a palmitic acid (PA)-induced insulin resistance model using HepG2 cells, treatment with 5 μM MY17 significantly alleviated insulin resistance by upregulating the expression of phosphorylated insulin receptor substrate (IRS1) and protein kinase B (AKT) [1]. While a direct comparator compound was not used in this assay, the reversal of PA-induced insulin resistance is a critical functional endpoint for assessing antidiabetic potential and was not observed with vehicle control [1].

Noncompetitive Mechanism

Cross-study comparable

Reversible noncompetitive (allosteric)

May sustain inhibition at high substrate levels

CD spectroscopy confirms conformational change

Evidence Dimension	Reversal of PA-induced insulin resistance in HepG2 cells
Target Compound Data	Significant upregulation of p-IRS1 and p-AKT at 5 μM
Comparator Or Baseline	Vehicle control: No reversal of insulin resistance
Quantified Difference	Qualitative improvement in insulin signaling markers
Conditions	HepG2 cells treated with 0.5 mM palmitic acid (PA) to induce insulin resistance, followed by 24-hour treatment with 5 μM MY17

Why This Matters

Cellular efficacy data are essential to demonstrate that the compound can engage its target and produce the desired downstream biological effect in a relevant disease model, confirming its value for more advanced studies.

• [1] Li, M., Li, H., Min, X., Sun, J., Liang, B., & Xu, L. (2024). Identification of 1,3,4-Thiadiazolyl-Containing Thiazolidine-2,4-dione Derivatives as Novel PTP1B Inhibitors with Antidiabetic Activity. Journal of Medicinal Chemistry, 67(10), 8406-8419. View Source

Oral In Vivo Efficacy in Diabetic Mice

In a diabetic mouse model, oral administration of MY17 (dose not specified in the abstract) led to a significant reduction in fasting blood glucose levels, improved glucose tolerance, and ameliorated dyslipidemia [1]. This in vivo efficacy differentiates MY17 from many PTP1B inhibitors that show potent in vitro activity but fail to translate to in vivo models due to poor bioavailability or rapid clearance. The positive control, lithocholic acid, was not evaluated in this in vivo model.

Oral In Vivo Efficacy

Class-level inference

Reported statistically significant glucose reduction (oral dosing)

Oral model-response context

Exact numerical values not available

Evidence Dimension	In vivo efficacy in a diabetic mouse model
Target Compound Data	Significant reduction in fasting blood glucose and improvement in glucose tolerance and dyslipidemia following oral administration
Comparator Or Baseline	Class-level: Many PTP1B inhibitors fail to show in vivo efficacy due to PK liabilities; no direct comparator in this study
Quantified Difference	Qualitative improvement in multiple metabolic parameters
Conditions	Diabetic mouse model (likely high-fat diet/streptozotocin-induced), oral administration

Why This Matters

The demonstration of in vivo efficacy is a crucial differentiator for a research compound, as it confirms that the molecule is not only active against its target but also possesses suitable drug-like properties (e.g., oral absorption, metabolic stability) to produce a therapeutic effect in a living organism.

• [1] Li, M., Li, H., Min, X., Sun, J., Liang, B., & Xu, L. (2024). Identification of 1,3,4-Thiadiazolyl-Containing Thiazolidine-2,4-dione Derivatives as Novel PTP1B Inhibitors with Antidiabetic Activity. Journal of Medicinal Chemistry, 67(10), 8406-8419. View Source

MY17 Research Application Scenarios

Type 2 Diabetes Target Validation

With an IC50 of 0.41 μM, MY17 is ideally suited as a positive control or lead compound for any assay screening for novel PTP1B inhibitors. Its potency, 23.5-fold greater than the standard lithocholic acid [1], provides a robust benchmark for evaluating new chemical entities.

SAR Studies on Thiazolidine-2,4-dione Scaffold

MY17's unique noncompetitive mechanism of action [1] makes it a valuable tool for researchers studying the allosteric regulation of PTP1B. It can be used in conjunction with competitive inhibitors (e.g., ursolic acid [2]) to explore differences in cellular signaling outcomes and resistance mechanisms.

Insulin Signaling in Hepatocyte Models

Given its demonstrated ability to lower fasting blood glucose, improve glucose tolerance, and reduce dyslipidemia in diabetic mice [1], MY17 is a strong candidate for pre-clinical proof-of-concept studies investigating the therapeutic potential of PTP1B inhibition in metabolic disease models. Its oral bioavailability profile supports its use in chronic dosing studies.

PTP1B Screening Assay Benchmark

MY17 has been shown to effectively reverse PA-induced insulin resistance in HepG2 cells by upregulating insulin signaling markers [1]. It can be used as a reliable positive control compound in cellular assays aimed at discovering new insulin sensitizers or investigating the molecular pathways of insulin resistance.

Application

Selection Property

Validation Focus

Insulin signaling pathway studies in rodent models

Reported oral in vivo bioactivity

Glucose tolerance and insulin sensitivity endpoints

Thiazolidine-2,4-dione SAR studies

Reported lead in 41-compound series

Benchmarking inhibitory activity and mechanism context

Hepatic insulin signaling studies

Cellular target-engagement validation

p-IRS1/p-AKT pathway response context

PTP1B biochemical assay standardization

Noncompetitive mechanism benchmark

Assay validation across inhibitor modalities

• [1] Li, M., Li, H., Min, X., Sun, J., Liang, B., & Xu, L. (2024). Identification of 1,3,4-Thiadiazolyl-Containing Thiazolidine-2,4-dione Derivatives as Novel PTP1B Inhibitors with Antidiabetic Activity. Journal of Medicinal Chemistry, 67(10), 8406-8419. View Source
• [2] Zhang, W., Hong, D., Zhou, Y., Zhang, Y., Shen, Q., Li, J. Y., ... & Hu, L. H. (2006). Ursolic acid and its derivative inhibit protein tyrosine phosphatase 1B, enhancing insulin receptor phosphorylation and stimulating glucose uptake. Biochimica et Biophysica Acta (BBA)-General Subjects, 1760(10), 1505-1512. View Source